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Compound of Interest

Compound Name: Isomorellic acid

Cat. No.: B1240200

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomorellic acid is a naturally occurring caged xanthone found in the resin of Garcinia
hanburyi. As a member of this unique class of compounds, isomorellic acid has garnered
interest for its potential biological activities. This technical guide provides a comprehensive
overview of the known physical and chemical properties of isomorellic acid, offering a
valuable resource for researchers and professionals in the field of drug discovery and
development.

Physical and Chemical Properties

The physical and chemical properties of isomorellic acid are summarized in the table below. It
is important to note that while the molecular formula and weight are well-established, other
experimental data such as melting and boiling points remain to be fully characterized in publicly
available literature.
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Property Value Source
Molecular Formula C33H360s [1112][3]
Molecular Weight 560.64 g/mol [3]
Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of
natural products. While specific spectral data for isomorellic acid is not widely reported in
readily accessible literature, the structural elucidation of caged xanthones from Garcinia
hanburyi, including isomorellic acid, has been achieved through a combination of
spectroscopic techniques. Researchers should refer to specialized phytochemical studies for
in-depth spectral analysis. The general approaches used for related compounds are outlined
below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are fundamental for determining the complex structure of caged
xanthones. These techniques provide information on the chemical environment of hydrogen
and carbon atoms, respectively, allowing for the elucidation of the molecule's intricate
framework.

Infrared (IR) Spectroscopy

IR spectroscopy is employed to identify the functional groups present in isomorellic acid.
Characteristic absorption bands would be expected for hydroxyl (-OH), carbonyl (C=0), and
carbon-carbon double (C=C) bonds within the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule
and is particularly useful for compounds with chromophores, such as the aromatic rings and
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conjugated systems present in xanthones.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of
isomorellic acid. High-resolution mass spectrometry (HRMS) provides a precise mass
measurement, confirming the molecular formula. Fragmentation patterns observed in MS/MS
experiments can further aid in structural elucidation.

Experimental Protocols

The isolation and purification of isomorellic acid are key steps for its further study. The
following is a generalized workflow based on methods used for the isolation of caged
xanthones from Garcinia hanburyi.

Isolation and Purification Workflow

Caption: Generalized workflow for the isolation of isomorellic acid.

A detailed protocol would involve the following steps:

Extraction: The resin of Garcinia hanburyi is extracted with a suitable organic solvent, such
as methanol or ethanol, to obtain a crude extract.

o Fractionation: The crude extract is then subjected to column chromatography over silica gel,
eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to
separate the components into fractions of varying polarity.

 Purification: Fractions containing isomorellic acid, as identified by techniques like thin-layer
chromatography (TLC), are further purified using methods such as preparative high-
performance liquid chromatography (HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated compound is confirmed using a
combination of spectroscopic methods, including *H NMR, 3C NMR, IR, UV-Vis, and mass
spectrometry.

Biological Activity and Signaling Pathways
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Isomorellic acid belongs to the class of caged xanthones, which are known for their diverse
biological activities. While specific signaling pathways for isomorellic acid are not yet well-
defined in the literature, related compounds from Garcinia species have demonstrated a range
of effects, including cytotoxic and anti-inflammatory activities. Further research is needed to
elucidate the specific molecular targets and mechanisms of action of isomorellic acid.

The general approach to investigating the biological activity and signaling pathways of a natural
product like isomorellic acid is depicted in the following diagram.
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Investigation of Biological Activity and Signaling Pathways
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Caption: Logical workflow for investigating the biological activity of isomorellic acid.
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Conclusion

Isomorellic acid is a fascinating natural product with potential for further scientific
investigation. This guide consolidates the currently available information on its physical and
chemical properties. A significant opportunity exists for further research to fully characterize this
compound, including the determination of its melting and boiling points, detailed elucidation of
its spectral properties, and a thorough investigation of its biological activities and underlying
signaling pathways. Such studies will be invaluable for unlocking the full therapeutic potential of
isomorellic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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